Cas no 125713-96-4 (Pyridinium,1-(1H-benzotriazol-1-ylmethyl)-)

• Product Name: Pyridinium,1-(1H-benzotriazol-1-ylmethyl)-
• CAS No: 125713-96-4
• MF: C₁₂H₁₁N₄
• MW: 211.24254155159
• CID: 166288
• PubChem ID: 145577
• Update Time: 2025-04-19

Pyridinium,1-(1H-benzotriazol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-(1H-benzotriazol-1-ylmethyl)-
• 1-(2H-pyridin-1-ylmethyl)benzotriazole
• 1-(pyridin-1-ylmethyl)benzotriazole
• 1-((1H-Benzotriazol-L-yl)methyl)pyridinium
• 1-(1H-benzotriazol-1-ylmethyl)pyridinium
• SCHEMBL10123573
• 1-[(1H-Benzotriazol-1-yl)methyl]pyridin-1-ium
• 1-[(1H-Benzotriazol-L-yl)methyl]pyridinium
• 1-(pyridin-1-ium-1-ylmethyl)benzotriazole
• 125713-96-4
• DTXSID50925239

• Inchi： 1S/C12H11N4/c1-4-8-15(9-5-1)10-16-12-7-3-2-6-11(12)13-14-16/h1-9H,10H2/q+1
• InChI Key： NEMINUYEACMXFA-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N=N1)C[N+]1C=CC=CC=1

Computed Properties

• Exact Mass: 211.09853
• Monoisotopic Mass: 211.098371368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.6Ų

Experimental Properties

• PSA: 34.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles